Cas no 157636-81-2 ((4R)-4-(1H-indol-3-ylmethyl)oxazolidin-2-one)

• Product Name: (4R)-4-(1H-indol-3-ylmethyl)oxazolidin-2-one
• CAS No: 157636-81-2
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• MDL: MFCD01863583
• CID: 137821
• PubChem ID: 24873012
• Update Time: 2025-04-19

(4R)-4-(1H-indol-3-ylmethyl)oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• (R)-4-((1H-Indol-3-yl)methyl)oxazolidin-2-one
• (R)-(-)-4-(1H-Indol-3-Ylmethyl)-2-Oxazolidinone
• (R)-(-)-4-(3-Indolylmethyl)-2-oxazolidinone
• 2-Oxazolidinone,4-(1H-indol-3-ylmethyl)-, (4R)-
• (R)-(-)-4-(1H-Indol-3-ylmethyl)-2-oxazolinone
• ANW-57438
• CTK8B7473
• MolPort-003-823-685
• PubChem12405
• SureCN8568165
• (4R)-4-(1H-indol-3-ylmethyl)-1,3-oxazolidin-2-one
• (R)-(-)-4-(1H-Indol-3-ylmethyl)-2-oxazolinone98%
• (R)-(-)-4-(3-Indolylmethyl)-2-oxazolidinone, 98%
• (R)-(-)-4-(1H-INDOL-3-YLMETHYL)-2-OXAZOLINONE 98%
• (R)-4-(1H-Indol-3-ylmethyl)-2-oxazolidinone,99%e.e.
• (R)-(-)-4-(1H-Indol-3-ylMethyl)-2-oxazolidinone, ee: 98%
• (R)-(-)-4-(1H-Indol-3-ylmethyl)-2-oxazolidinone, 98%, ee: 98%
• (4R)-4-(1H-indol-3-ylmethyl)oxazolidin-2-one
• 2-Oxazolidinone,4-(1H-indol-3-ylmethyl)-,(4R)-
• 157636-81-2
• A809860
• (4R)-4-(1H-indol-3-ylmethyl)oxazolidin-2-one;(R)-4-((1H-Indol-3-yl)methyl)oxazolidin-2-one
• (R)-(-)-4-(1H-Indol-3-ylmethyl)-2-oxazolidinone, 98%
• 2-Oxazolidinone, 4-(1H-indol-3-ylmethyl)-, (4R)-
• SCHEMBL8568165
• MFCD01863583
• (4R)-4-[(1H-Indol-3-yl)methyl]-1,3-oxazolidin-2-one
• BS-50833
• E77973
• (R)-(-)-4-(1H-lndol-3-ylmethyl)-2-oxazolinone
• CS-0138919
• DTXSID60584078
• DB-001555

• MDL： MFCD01863583
• Inchi： 1S/C12H12N2O2/c15-12-14-9(7-16-12)5-8-6-13-11-4-2-1-3-10(8)11/h1-4,6,9,13H,5,7H2,(H,14,15)/t9-/m1/s1
• InChI Key： LGXHODFXCOIGGJ-SECBINFHSA-N
• SMILES： O1C(N[C@@H](C1)CC1=CNC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 216.08996
• Monoisotopic Mass: 216.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.1A^2
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing

Experimental Properties

• Color/Form: White powder
• Density: 1.326
• Melting Point: 157-160 °C (lit.)
• Boiling Point: 544.4 ºC at 760 mmHg
• Flash Point: 283 ºC
• Refractive Index: 1.662
• PSA: 54.12
• LogP: 2.14760
• Solubility: Not determined
• Sensitiveness: Air Sensitive
• Optical Activity: [α]21/D −12°, c = 1 in methanol

(4R)-4-(1H-indol-3-ylmethyl)oxazolidin-2-one Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26-36